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Compound of Interest

Compound Name: Coelenterazine

Cat. No.: B1669285 Get Quote

An in-depth exploration of the physical, chemical, and bioluminescent properties of

coelenterazine, a key substrate in numerous biological assays. This guide provides

researchers, scientists, and drug development professionals with a detailed understanding of

coelenterazine's characteristics, experimental considerations, and its role in critical signaling

pathways.

Coelenterazine is a luciferin, a light-emitting molecule, found in a wide array of marine

organisms across eight phyla.[1] It serves as the substrate for various luciferases, including

those from Renilla, Gaussia, and Oplophorus, as well as photoproteins like aequorin and

obelin.[1][2] The enzymatic oxidation of coelenterazine results in the production of light, a

phenomenon harnessed in numerous biotechnological applications.

Core Physical and Chemical Properties
Coelenterazine presents as orange-yellow crystals and is characterized by the following

properties:[1]
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Property Value References

IUPAC Name

6-(4-Hydroxyphenyl)-2-[(4-

hydroxyphenyl)methyl]-8-

(phenylmethyl)-7H-

imidazo[1,2-a]pyrazin-3-one

[1]

Synonyms

Renilla luciferin, Luciferin

(Oplophorus), Preluciferin

(Watasenia)

[1][3][4]

CAS Number 55779-48-1 [3][5]

Molecular Formula C₂₆H₂₁N₃O₃ [4][6]

Molecular Weight 423.46 g/mol [5][6]

Appearance Orange-yellow crystalline solid [1]

Spectral Characteristics
The luminescence of coelenterazine is central to its utility. Its spectral properties are

summarized below:
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Spectral Property Wavelength/Value Conditions References

Peak Absorption

(λmax)
435 nm In methanol [1]

Emission Maximum

(Chemiluminescence)
~480 nm

Aprotic polar solvents

(e.g., DMSO, DMF)
[7]

Emission Maximum

(Bioluminescence with

Renilla luciferase)

485 nm [2]

Emission Maximum

(Bioluminescence with

Gaussia luciferase)

475 nm [8]

Emission Maximum

(Bioluminescence with

Oplophorus

luciferase)

462 nm [2]

Emission Maximum

(with Aequorin)
465 nm [2]

Solubility and Stability
Proper handling and storage of coelenterazine are critical for maintaining its activity. It is a

hydrophobic molecule that can readily cross cell membranes.[9]
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Solvent Solubility Notes References

Methanol 0.5 mg/mL Preferred for storage. [1][4][10]

Ethanol 0.5 mg/mL [4][10]

Dimethyl Sulfoxide

(DMSO)

Avoid for storage as it

can cause oxidation

and inactivate the

compound.

[1][6][11]

Aqueous Buffers Low

Water-soluble

formulations like

Aquaphile™ are

available.

[11][12]

Storage and Handling Recommendations:

Store as a solid at -20°C, protected from light and under an inert gas like argon or nitrogen.

[3][13][14]

Coelenterazine spontaneously oxidizes in the presence of air or in some organic solvents

like DMSO.[1]

Solutions are unstable and should be freshly prepared before use.[3][6] Stock solutions in

methanol or ethanol should be stored at -20°C or -70°C, protected from light, and purged

with inert gas.[15] It is generally not recommended to store dissolved coelenterazine.[13]

For in vivo use, formulations that readily dissolve in water or buffer are available.[12]

Bioluminescence: Mechanism and Signaling
Pathways
The light-emitting reaction of coelenterazine is initiated by its oxidation, which can be

catalyzed by a luciferase enzyme or occur through chemiluminescence. The general

mechanism involves the formation of a high-energy dioxetanone intermediate, which then

decomposes to coelenteramide and carbon dioxide, releasing a photon of light.[7][16][17]
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General Bioluminescence Reaction
The fundamental process of coelenterazine-mediated light production is depicted below.

General Bioluminescence Mechanism of Coelenterazine

Coelenterazine

Peroxide Intermediate

+ O₂

(catalyzed by Luciferase)

Dioxetanone Intermediate

Excited State
Coelenteramide Anion

- CO₂

Ground State
Coelenteramide

Photon Emission (Light)

Click to download full resolution via product page

Caption: The oxidative decarboxylation of coelenterazine leading to light emission.

Bioluminescence Resonance Energy Transfer (BRET)
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Coelenterazine is a cornerstone of Bioluminescence Resonance Energy Transfer (BRET)

assays, a technology used to study protein-protein interactions. In a typical BRET experiment,

a donor protein (e.g., Renilla luciferase, Rluc) is fused to one protein of interest, and an

acceptor fluorophore (e.g., Green Fluorescent Protein, GFP) is fused to another. Upon addition

of coelenterazine, the luciferase emits blue light, which, if the proteins are in close proximity,

excites the acceptor, causing it to emit light at a longer wavelength (e.g., green light).
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Bioluminescence Resonance Energy Transfer (BRET) Workflow
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Caption: Workflow of a BRET assay to detect protein-protein interactions.
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Experimental Protocols: A Representative Renilla
Luciferase Assay
This section provides a generalized protocol for an in vitro Renilla luciferase reporter assay.

Researchers should optimize concentrations and incubation times for their specific

experimental setup.

Objective: To quantify the activity of Renilla luciferase in cell lysates using coelenterazine.

Materials:

Cell lysate containing Renilla luciferase.

Coelenterazine stock solution (e.g., 1 mg/mL in methanol).

Assay buffer (e.g., PBS, pH 7.4).

Luminometer with an injector.

Workflow:
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In Vitro Renilla Luciferase Assay Workflow

1. Prepare Cell Lysate
(containing Renilla luciferase)

3. Aliquot Cell Lysate
into Luminometer Plate

2. Prepare Working Solution
of Coelenterazine in Assay Buffer

4. Inject Coelenterazine
Working Solution into Wells

5. Immediately Measure
Luminescence (RLU)

6. Analyze Data

Click to download full resolution via product page

Caption: Step-by-step workflow for a typical Renilla luciferase assay.

Detailed Steps:

Preparation of Coelenterazine Working Solution:

Thaw the coelenterazine stock solution.

Dilute the stock solution in the assay buffer to the desired final concentration (e.g., 1-10

µM). It is crucial to prepare this solution fresh immediately before the assay due to the

instability of coelenterazine in aqueous solutions.[18]
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Assay Procedure:

Pipette the cell lysate into the wells of a white-walled, clear-bottom luminometer plate.

Place the plate in the luminometer.

Set the luminometer to inject the coelenterazine working solution into each well and

immediately measure the light output. The reaction kinetics are rapid ("flash" kinetics), so

immediate measurement is essential.[19]

The light output is typically measured in Relative Light Units (RLU).

Data Analysis:

Subtract the background RLU (from wells containing lysate but no coelenterazine, or

buffer only) from the experimental readings.

Normalize the RLU values to a control protein (e.g., total protein concentration) to account

for variations in cell number or lysis efficiency.

Safety and Handling
While coelenterazine is widely used in research, appropriate safety precautions should be

taken.

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[20]

Precautionary Measures: Avoid breathing dust, fumes, or spray.[20] Wear protective gloves

and eye protection.[20][21] Handle in a well-ventilated area.[20] Wash hands thoroughly after

handling.[20]

Storage: Store in a dry, cool, and well-ventilated place, protected from sunlight.[21]

This technical guide provides a foundational understanding of coelenterazine for its effective

application in research and development. For specific applications, further optimization of

protocols is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Coelenterazine: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1669285#physical-and-chemical-
properties-of-coelenterazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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